Cas no 149288-69-7 (4-(3-methoxyphenoxy)methylbenzoic acid)

• Product Name: 4-(3-methoxyphenoxy)methylbenzoic acid
• CAS No: 149288-69-7
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD02090850
• CID: 1321121
• PubChem ID: 585048
• Update Time: 2025-04-20

4-(3-methoxyphenoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Methoxyphenoxy)methyl]benzoic acid
• 4-(3-METHOXYPHENOXY)BENZOIC ACID
• AKOS B000170
• ART-CHEM-BB B000170
• 4-(3-METHOXYPHENOXYMETHYL)BENZOIC ACID
• 4-(3-methoxyphenoxy)methylbenzoic acid
• 4-((3-Methoxyphenoxy)methyl)benzoicacid
• BBL038107
• CS-0240290
• Benzoic acid, 4-(3-methoxyphenoxymethyl)-
• EN300-227608
• 149288-69-7
• STK299345
• AKOS000100586
• MFCD02090850
• 4-[(3-Methoxyphenoxy)methyl]benzoic acid #
• RYMOCGGTEZWXCW-UHFFFAOYSA-N
• FS-5919
• Oprea1_024687
• 4-((3-Methoxyphenoxy)methyl)benzoic acid

• MDL： MFCD02090850
• Inchi： 1S/C15H14O4/c1-18-13-3-2-4-14(9-13)19-10-11-5-7-12(8-6-11)15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： RYMOCGGTEZWXCW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 258.08920892g/mol
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids